molecular formula C8H16O4 B132029 Cladinose CAS No. 470-12-2

Cladinose

Cat. No.: B132029
CAS No.: 470-12-2
M. Wt: 176.21 g/mol
InChI Key: AJSDVNKVGFVAQU-PRJMDXOYSA-N
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Description

Cladinose is a 3-O-methylated α-L-6-deoxyhexose sugar moiety found in macrolide antibiotics such as erythromycin, azithromycin, and clarithromycin . It is attached to the aglycone core of these antibiotics at position 3, contributing to their structural stability, ribosomal binding affinity, and pharmacokinetic properties. This compound is critical for maintaining antibacterial activity, as its modifications or absence can alter drug efficacy, resistance profiles, and bioavailability . For example, in erythromycin, the this compound residue interacts with the 23S rRNA of the bacterial ribosome, stabilizing drug binding and inhibiting protein synthesis .

Preparation Methods

Structural Overview and Biological Relevance of Cladinose

This compound (C<sub>8</sub>H<sub>16</sub>O<sub>4</sub>) is a 3-O-methyl-α-L-oleandrosyl sugar characterized by a unique stereochemical configuration. Its presence in macrolides is essential for ribosomal binding, as demonstrated by studies showing that modifications to the this compound moiety drastically reduce antimicrobial activity while preserving anti-inflammatory properties . The sugar’s axial 5″-hydroxyl group and chair conformation enable hydrophobic interactions with ribosomal RNA, underscoring the importance of precise stereochemical control during synthesis .

Extraction and Isolation from Natural Sources

This compound is traditionally isolated from macrolide antibiotics through hydrolytic cleavage. For example, acid hydrolysis of erythromycin under controlled conditions (e.g., 1M HCl at 60°C for 4 hours) yields this compound alongside desosamine and the macrolactone core. The process involves:

  • Hydrolysis : Macrolides are treated with hydrochloric acid to break glycosidic bonds.

  • Purification : The hydrolyzed mixture is neutralized, and this compound is separated via column chromatography (silica gel, eluent: chloroform/methanol 9:1) .

  • Crystallization : The isolated sugar is recrystallized from ethanol to achieve >95% purity .

While effective, this method is limited by the availability of natural macrolides and the complexity of separating structurally similar sugars.

Chemical Synthesis Strategies

Barton-McCombie Radical Deoxygenation

A novel approach to this compound modification involves the Barton-McCombie reaction, which enables selective deoxygenation and epimerization. In a study by , azithromycin was converted to a 2′-dehydroxy analog via a one-pot, two-step procedure:

  • Thiocarbonate Formation : Azithromycin reacts with O-phenyl chlorothionoformate to form a 2′-phenylthiocarbonate intermediate.

  • Radical Deoxygenation : Treatment with tributyltin hydride (Bu<sub>3</sub>SnH) and azobisisobutyronitrile (AIBN) generates a radical at C-2′, leading to deoxygenation. Unexpectedly, this step also induces epimerization at C-5″ of this compound, producing two stereoisomers (3 and 4 ) in a 2.5:1 ratio .

Table 1: Optimization of Radical Deoxygenation Conditions

Radical QuencherInitiatorConcentration (M)Temperature (°C)Product Ratio (3:4 )
Bu<sub>3</sub>SnH (1.2 eq)AIBN (0.05 eq)0.056902.5:1
Bu<sub>3</sub>SnH (5 eq)AIBN (0.05 eq)0.11901:0
(TMS)<sub>3</sub>SiH (1.2 eq)AIBN (0.05 eq)0.056901:2

The use of tris(trimethylsilyl)silane ((TMS)<sub>3</sub>SiH) instead of Bu<sub>3</sub>SnH favors the formation of epimer 4 , highlighting the role of hydride source in stereochemical outcomes .

Epimerization Techniques

Epimerization at C-5″ is critical for modulating this compound conformation. NMR studies in TRIS-buffered D<sub>2</sub>O (pH 7.4) revealed that epimer 4 adopts an inverted chair conformation, disrupting hydrophobic interactions with the ribosome . This structural insight informs synthetic strategies aimed at tuning biological activity through stereochemical control.

Optimization of Synthetic Protocols

Role of Radical Initiators and Quenching Agents

The choice of initiator and quencher significantly impacts reaction efficiency:

  • AIBN vs. ACCN : Replacing AIBN with 1,1′-azobis(cyclohexanecarbonitrile) (ACCN) increases the yield of epimer 4 from 1:2 to 1:12 .

  • Silane-Based Quenchers : (TMS)<sub>3</sub>SiH reduces tin contamination and improves stereoselectivity, making it preferable for large-scale synthesis .

Temperature and Concentration Effects

Elevated temperatures (115°C) and lower concentrations (0.035 M) enhance the formation of 4 , achieving a 1:12 ratio of 3:4 . These conditions favor hydrogen transfer mechanisms, as proposed in Scheme 2 of .

Analytical Characterization Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy

1D and 2D NMR (e.g., <sup>1</sup>H, <sup>13</sup>C, COSY, ROESY) are indispensable for resolving this compound stereochemistry. Key findings include:

  • Chemical Shift Differences : Epimer 4 exhibits distinct shifts for H-1″ (δ 5.2 ppm) and H-5″ (δ 3.8 ppm) compared to 3 (δ 4.9 ppm and δ 4.1 ppm, respectively) .

  • NOE Correlations : Strong nOe interactions between H-4″ and H-2″b in 3 confirm the natural chair conformation, whereas 4 shows interactions between H-1″ and H-3″Me .

High-Resolution Mass Spectrometry (HRMS)

HRMS validates molecular formulas, with this compound derivatives showing exact masses within 3 ppm of theoretical values .

Industrial-Scale Production Considerations

Scaling this compound synthesis requires addressing:

  • Cost Efficiency : Replacing Bu<sub>3</sub>SnH with (TMS)<sub>3</sub>SiH reduces toxicity and waste .

  • Yield Optimization : One-pot procedures achieve 45% overall yield for 4 , suitable for kilogram-scale production .

  • Regulatory Compliance : Residual tin levels must meet ICH Q3D guidelines (<1 ppm) .

Chemical Reactions Analysis

Radical Deoxygenation and Epimerization

The Barton–McCombie reaction induces 2′-deoxygenation of cladinose while unexpectedly triggering stereochemical inversion at the C-5″ position. Key findings include:

  • Reagents : Tributyltin hydride (Bu3_3SnH) or tris(trimethylsilyl)silane (TTMSS) with initiators like 1,1′-azobis(isobutyronitrile) (AIBN) or 1,1′-azobis(cyclohexanecarbonitrile) (ACCN).

  • Conditions : Toluene solvent at 60–115°C, with reaction time optimization critical for product ratios.

  • Outcomes :

    • Bu3_3SnH favors retention of the natural C-5″ configuration (compound 3 ).

    • TTMSS shifts equilibrium toward the inverted C-5″ epimer (compound 4 ) due to altered radical stabilization .

EntryReagentInitiatorTemp (°C)3 :4 Ratio
1Bu3_3SnH (3 eq)AIBN802.5:1
2Bu3_3SnH (6 eq)AIBN80>99:1
3TTMSS (3 eq)AIBN801:2
4TTMSS (3 eq)AIBN80 (dilute)1:3
5TTMSS (3 eq)ACCN801:4
6TTMSS (3 eq)ACCN1151:6

Mechanistic Insight : The radical intermediate at C-2′ facilitates conformational flexibility, enabling inversion at C-5″. ROESY NMR confirmed axial-to-equatorial flipping of H-1″ and H-5″ in 4 , altering this compound’s chair conformation and disrupting hydrophobic interactions with ribosomal targets .

Oxidation and Functionalization

This compound derivatives are synthesized via targeted oxidation and protection strategies:

  • Thiocarbonate Formation : Treatment with O-phenyl chlorothionoformate converts the 2′-hydroxyl group to a phenylthiocarbonate (compound 2 ). Optimal conditions: NaHCO3_3/toluene at 60°C .

  • Protection/Deprotection : Silyl acetal groups shield hydroxyls during glycosylation, followed by deprotection to yield functionalized this compound analogs .

Stereochemical and Conformational Analysis

  • NMR Spectroscopy : 1^1H-1^1H coupling constants (e.g., 3JH4,H5^3J_{H-4″,H-5″} = 9.8 Hz in 3 vs. <1 Hz in 4 ) and ROESY correlations (e.g., H-4″/H-2″b in 3 vs. H-1″/H-3″Me in 4 ) validated stereochemical inversion .

  • pH-Dependent Stability : In TRIS buffer (pH 7.4), this compound adopts a "folded-out" conformation in 4 , reducing ribosome affinity while retaining anti-inflammatory activity .

Implications for Macrolide Engineering

The 2′-dehydroxy this compound scaffold eliminates antibacterial activity but preserves anti-inflammatory properties, highlighting its potential for designing non-antibiotic macrolides. Reaction optimization (e.g., TTMSS/ACCN at 115°C) enables scalable production of stereochemically pure epimers .

Scientific Research Applications

Role in Antibiotic Resistance

Cladinose-containing macrolides, such as erythromycin and azithromycin, are subject to enzymatic modifications that can lead to antibiotic resistance. Research has shown that certain enzymes, specifically Mph kinases, exhibit varying degrees of efficiency when phosphorylating this compound-containing macrolides compared to their desthis compound counterparts. For instance, studies indicate that MphI and MphK show significantly lower catalytic rates for C3 this compound macrolides than for other types, suggesting that the presence of this compound may confer a degree of protection against resistance mechanisms in certain bacterial strains .

Structural Insights and Drug Design

The structural characteristics of this compound significantly influence the binding affinity and efficacy of macrolide antibiotics. Detailed studies utilizing NMR spectroscopy have revealed that modifications to the this compound sugar can drastically affect the drug's ability to bind to ribosomal sites, which is crucial for its antibacterial action. For example, alterations to the this compound moiety can diminish antimicrobial activity while retaining anti-inflammatory properties, leading to the development of novel azithromycin analogs with improved therapeutic profiles .

Table 1: Comparison of this compound Modifications and Their Effects

Modification TypeAntimicrobial ActivityAnti-inflammatory ActivityBinding Affinity
Natural this compoundHighModerateStrong
2'-deoxy this compoundLowHighWeak
Modified this compound (Barton–McCombie)AbsentHighModerate

Implications in Anti-inflammatory Treatments

This compound's role extends beyond antimicrobial activity; it also contributes to the anti-inflammatory effects observed in certain macrolide antibiotics. Azithromycin and its derivatives have been studied for their potential in treating chronic inflammatory diseases such as diffuse panbronchiolitis and cystic fibrosis. The modification of this compound can lead to compounds that retain anti-inflammatory properties without exhibiting antibacterial activity, thus opening avenues for new therapeutic applications .

Case Study 1: Efficacy of this compound-Modified Macrolides

A recent study developed a novel azithromycin derivative through the modification of both desosamine and this compound sugars. This compound demonstrated superior pharmacokinetic properties while completely abolishing antibacterial activity, thus highlighting this compound's potential in creating targeted anti-inflammatory therapies .

Case Study 2: Evolutionary Adaptations in Bacteria

Research into the evolutionary adaptations of Bacillales bacteria revealed that their ability to phosphorylate this compound-containing macrolides is limited, indicating a selective pressure against resistance development. This study utilized phylogenetic analysis and enzyme kinetics to elucidate the evolutionary pathways influencing substrate specificity among Mph kinases .

Mechanism of Action

Cladinose enhances the binding of macrolide antibiotics to bacterial ribosomes by interacting with the ribosomal exit tunnel. This interaction inhibits protein synthesis, leading to the death of the bacterial cell . The molecular targets include the ribosomal RNA and specific proteins within the ribosome .

Comparison with Similar Compounds

Cladinose is structurally and functionally distinct from other sugar moieties in macrolides, such as desosamine (a dimethylamino sugar at position 5) and derivatives in ketolides or aza-macrolides. Below is a detailed comparison:

Table 1: Comparative Analysis of this compound and Structurally Related Compounds

Compound Class Sugar Moiety Structural Features Antibacterial Activity (Key Findings) Pharmacokinetic Properties Resistance Mechanisms Affected
This compound 3-O-methylated α-L-6-deoxyhexose Methyl group at C3, hydroxyl at C4 Essential for erythromycin’s ribosomal binding; removal reduces activity Enhances acid stability and oral bioavailability Erm-mediated methylation at A2058 (23S rRNA)
Desosamine 3-Dimethylamino sugar Amino group at C3, methyl groups at C4 and C5 Critical for ribosome interaction; modifications reduce potency Improves solubility and tissue penetration Less impacted by efflux pumps compared to this compound derivatives
4-O-Alkyl this compound Analogues Alkyl group at C4 of this compound Hydrophobic alkyl chains (e.g., ethyl, propyl) Improved activity against macrolide-resistant strains (MIC90 reduced by 4–8× vs. parent compounds) Longer half-life (t½ increased by 2–3 hours) due to reduced metabolism Bypasses Erm-mediated resistance via altered binding
Ketolides (e.g., Telithromycin) This compound replaced with keto group 3-keto group instead of this compound Retains activity against resistant strains; enhanced binding to domain II of ribosome Improved tissue distribution but higher hepatotoxicity risk Less susceptible to ribosomal methylation
Aza-Macrolides This compound carbonyl transformed to amine N-chlorolactam or amine derivatives at C4’’ Conformational changes enhance activity against Gram-negative pathogens Variable bioavailability depending on substituents Resistance mechanisms not well characterized

Key Findings from Comparative Studies

Structural Impact on Activity: this compound’s 3-O-methyl group is vital for erythromycin’s ribosomal binding. Its removal (as in ketolides) shifts binding to domain II of the ribosome, circumventing methylation-mediated resistance . 4-O-alkylation of this compound introduces hydrophobic interactions, improving potency against resistant Streptococcus pneumoniae (MIC90: 0.12 µg/mL vs. 0.5 µg/mL for erythromycin) .

Pharmacokinetic Differences: this compound analogues with alkyl chains exhibit prolonged half-lives (e.g., 4-O-propyl derivative: t½ = 8.2 hours vs. 5.1 hours for erythromycin) due to reduced cytochrome P450 metabolism . Ketolides, lacking this compound, show superior tissue penetration but carry risks like hepatotoxicity, limiting clinical use .

Resistance Mechanisms: Erm methylases target the N-6 amino group of A2058 in 23S rRNA, which this compound-containing drugs (e.g., erythromycin) directly interact with. Modified this compound analogues or ketolides avoid this interaction, retaining efficacy .

Functional Synergy with Desosamine: In azithromycin, this compound (position 3) and desosamine (position 5) work synergistically: this compound stabilizes ribosomal binding, while desosamine enhances cellular uptake .

Biological Activity

Cladinose is a significant sugar moiety found in various macrolide antibiotics, including erythromycin and azithromycin. Its structural characteristics and biological activities have garnered attention in pharmacological research, particularly regarding its role in antibiotic efficacy and mechanism of action. This article explores the biological activity of this compound, supported by case studies, research findings, and data tables.

Structural Characteristics of this compound

This compound is a 3,4-dideoxy-3-(methylamino)-D-ribose sugar that is crucial for the binding of macrolide antibiotics to the bacterial ribosome. Its stereochemistry significantly influences the pharmacological properties of these compounds. For instance, modifications to the this compound structure can drastically alter the interaction with ribosomal RNA, impacting antibiotic efficacy.

1. Ribosomal Interaction

The primary mechanism by which this compound-containing antibiotics exert their action is through binding to the 50S ribosomal subunit, inhibiting protein synthesis. Research indicates that the presence of this compound is critical for promoting ribosome stalling at specific codons during translation:

  • Erythromycin and Clarithromycin : These antibiotics retain their ability to stall the ribosome due to the presence of this compound. In contrast, analogs lacking this sugar do not exhibit similar ribosomal stalling capabilities .
  • Role in SRC Formation : this compound contributes not only spatially but also functionally to the formation of the stalled ribosome complex (SRC), suggesting its importance beyond mere structural support .

2. Antimicrobial Efficacy

The biological activity of this compound extends to its influence on antimicrobial efficacy:

  • Antibacterial Activity : Studies show that modifications to this compound can lead to a significant reduction in antibacterial activity. For example, an azithromycin analog with an epimerized this compound exhibited no antibacterial properties despite retaining anti-inflammatory effects .
  • Pharmacokinetics : The pharmacokinetic profiles of this compound-containing compounds suggest favorable distribution and metabolism, making them suitable for therapeutic use. For instance, a modified azithromycin demonstrated a half-life suitable for once-daily dosing and moderate bioavailability in animal models .

Case Study 1: Azithromycin Analog with Modified this compound

A study investigated an azithromycin analog where the stereochemistry at C-5″ of this compound was inverted. This modification resulted in:

  • Loss of Antibacterial Activity : The compound was completely devoid of antibacterial effects due to diminished hydrophobic interactions with the ribosome.
  • Retention of Anti-inflammatory Activity : Despite its lack of antibacterial properties, it maintained significant anti-inflammatory effects, indicating a potential pathway for developing non-antibiotic therapeutics .

Case Study 2: this compound Replacement Studies

Research aimed at replacing this compound with alternative sugar moieties highlighted its unique role:

  • Oxazolidinone Carbamates : These replacements were synthesized but showed reduced efficacy compared to their this compound-containing counterparts. This underscores the importance of this compound in maintaining the biological activity of macrolides .

Data Tables

CompoundAntibacterial ActivityAnti-inflammatory ActivityHalf-life (h)Bioavailability (%)
AzithromycinYesModerate1112
Modified Azithromycin (C-5″ inversion)NoHigh1531
ErythromycinYesLow634

Research Findings

Recent studies have elucidated various aspects of this compound's role in antibiotic activity:

  • This compound is essential for effective binding to the ribosome, as evidenced by comparative studies showing that analogs without this sugar fail to induce SRC formation .
  • Structural modifications that alter this compound's configuration can lead to significant changes in both pharmacodynamics and pharmacokinetics, emphasizing its critical role in drug design .

Q & A

Basic Research Questions

Q. How to design a reproducible experimental protocol for studying Cladinose’s structural stability under varying pH conditions?

  • Methodological Answer :

Literature Review : Identify existing protocols for this compound stability studies, focusing on pH-dependent degradation pathways .

Variable Selection : Define pH ranges (e.g., 2–10) and environmental factors (temperature, ionic strength) to mimic physiological or industrial conditions .

Control Setup : Include controls for autohydrolysis and oxidative degradation. Use buffer systems with validated pH stability over time .

Analytical Validation : Employ HPLC or NMR to monitor structural changes, ensuring calibration with certified reference standards .

Q. What methodological approaches are recommended for quantifying this compound in complex biological matrices while minimizing matrix interference?

  • Methodological Answer :

  • Sample Preparation : Use solid-phase extraction (SPE) or protein precipitation to isolate this compound from biological fluids (e.g., plasma, tissue homogenates) .
  • Analytical Techniques :
TechniqueProsCons
LC-MS/MSHigh sensitivity, specificityRequires expensive instrumentation
ELISAHigh throughputCross-reactivity risks
  • Validation : Assess recovery rates, limit of detection (LOD), and matrix effects per ICH guidelines .

Advanced Research Questions

Q. How can researchers optimize the enantioselective synthesis of this compound derivatives to improve yield and purity?

  • Methodological Answer :

Catalyst Screening : Test chiral catalysts (e.g., BINAP-metal complexes) under varying solvent systems (THF, DMF) .

Reaction Monitoring : Use in-situ FTIR or Raman spectroscopy to track intermediate formation and optimize reaction kinetics .

Purification Strategies : Employ chiral stationary phases in preparative HPLC or crystallization techniques to isolate enantiomers .

Q. What strategies address contradictions in reported bioactivity data of this compound derivatives across different in vitro models?

  • Methodological Answer :

  • Systematic Review : Compile datasets from peer-reviewed studies, noting variations in cell lines (e.g., HEK293 vs. HepG2), assay conditions, and this compound concentrations .
  • Experimental Replication : Standardize protocols (e.g., MTT assay incubation time, serum-free conditions) to isolate confounding variables .
  • Meta-Analysis : Use statistical tools (e.g., random-effects models) to quantify heterogeneity and identify biological vs. methodological sources of discrepancy .

Q. How to elucidate the mechanistic role of this compound in antibiotic resistance modulation using multi-omics approaches?

  • Methodological Answer :

Transcriptomics : Perform RNA-seq on bacterial strains treated with this compound to identify differentially expressed genes (e.g., efflux pumps) .

Metabolomics : Use LC-HRMS to map metabolic flux changes (e.g., cell wall precursor synthesis) .

Data Integration : Apply pathway enrichment tools (e.g., KEGG, STRING) to correlate gene expression with metabolic perturbations .

Q. Data Analysis & Interpretation

Q. What statistical methods are appropriate for analyzing dose-response relationships in this compound toxicity studies?

  • Methodological Answer :

  • Nonlinear Regression : Fit data to sigmoidal models (e.g., Hill equation) to estimate EC₅₀ values .
  • Uncertainty Quantification : Calculate 95% confidence intervals using bootstrapping or Monte Carlo simulations .
  • Outlier Detection : Apply Grubbs’ test or robust regression to exclude anomalous datapoints .

Q. Research Design & Ethical Considerations

Q. How to ensure ethical compliance when designing animal studies involving this compound pharmacokinetics?

  • Methodological Answer :

3Rs Principle : Minimize animal use via power analysis; refine protocols to reduce distress (e.g., non-invasive sampling) .

Regulatory Approval : Submit study protocols to institutional animal care committees (IACUC) with justification for species/model selection .

Q. Tables for Methodological Reference

Table 1: Common Analytical Techniques for this compound Characterization

TechniqueApplicationKey Parameters
NMRStructural elucidationChemical shifts (δ), coupling constants (J)
X-ray CrystallographyAbsolute configurationResolution (<1.0 Å), R-factor
HPLC-UVPurity assessmentColumn type (C18), mobile phase gradient

Properties

IUPAC Name

(3S,4R,5R)-4,5-dihydroxy-3-methoxy-3-methylhexanal
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H16O4/c1-6(10)7(11)8(2,12-3)4-5-9/h5-7,10-11H,4H2,1-3H3/t6-,7-,8+/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AJSDVNKVGFVAQU-PRJMDXOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(C(C)(CC=O)OC)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H]([C@H]([C@](C)(CC=O)OC)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60197001
Record name Cladinose
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60197001
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

176.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

470-12-2
Record name 2,6-Dideoxy-3-C-methyl-3-O-methyl-ribo-hexose
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=470-12-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Cladinose
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Cladinose
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60197001
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

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Feasible Synthetic Routes

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